Cas no 53104-47-5 ( )

• Product Name: &nbsp
• CAS No: 53104-47-5
• MF: C₈H₁₁O₃P
• MW: 186.144903421402
• CID: 937950
• PubChem ID: 291825
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,4-DIMETHYLPHENYLPHOSPHONIC ACID
• (3,4-dimethyl-phenyl)-phosphonic acid
• (3,4-Dimethyl-phenyl)-phosphonsaeure
• 3,4-dimethylphosphonic acid
• 3.4-Dimethylphenylphosphonsaeure
• AC1L6GOY
• AC1Q6RO0
• AR-1A3850
• CTK1H3573
• KST-1A5432
• NSC157372
• SureCN3347914
• MFCD00087296
• 53104-47-5
• 3,4-di-methylphenylphosphonic acid
• NSC-157372
• (3,4-dimethylphenyl)phosphonic acid
• 3,4-dimethylphenylphosphonic acid, 98 %
• AKOS017343843
• DTXSID70303212
• SCHEMBL3347914
•  

• Inchi： 1S/C8H11O3P/c1-6-3-4-8(5-7(6)2)12(9,10)11/h3-5H,1-2H3,(H2,9,10,11)
• InChI Key： URNJCFQYNKGNLX-UHFFFAOYSA-N
• SMILES： P(C1C=CC(C)=C(C)C=1)(=O)(O)O

Computed Properties

• Exact Mass: 186.04463
• Monoisotopic Mass: 186.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 380.6°C at 760 mmHg
• Flash Point: 184°C
• Refractive Index: 1.552
• PSA: 57.53
• LogP: 1.10640